Cas no 1806822-18-3 (3-Amino-6-(difluoromethyl)-2-methoxy-4-nitropyridine)

• Product Name: 3-Amino-6-(difluoromethyl)-2-methoxy-4-nitropyridine
• CAS No: 1806822-18-3
• MF: C₇H₇F₂N₃O₃
• MW: 219.145588159561
• CID: 4856216
• Update Time: 2025-05-22

3-Amino-6-(difluoromethyl)-2-methoxy-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(difluoromethyl)-2-methoxy-4-nitropyridine

• Inchi： 1S/C7H7F2N3O3/c1-15-7-5(10)4(12(13)14)2-3(11-7)6(8)9/h2,6H,10H2,1H3
• InChI Key： UTLBQHANNRGFEU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C(N=1)OC)N)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 1.5
• Topological Polar Surface Area: 94

Additional information on 3-Amino-6-(difluoromethyl)-2-methoxy-4-nitropyridine

Comprehensive Guide to 3-Amino-6-(difluoromethyl)-2-methoxy-4-nitropyridine (CAS No. 1806822-18-3): Properties, Applications, and Market Insights

The chemical compound 3-Amino-6-(difluoromethyl)-2-methoxy-4-nitropyridine (CAS No. 1806822-18-3) is a specialized nitropyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a unique combination of functional groups, including an amino group, difluoromethyl moiety, methoxy group, and nitro group, making it a versatile intermediate for various synthetic applications. Researchers are particularly interested in its potential as a building block for drug discovery and crop protection agents, especially in the development of novel fungicides and antibacterial compounds.

From a molecular perspective, 3-Amino-6-(difluoromethyl)-2-methoxy-4-nitropyridine exhibits several interesting characteristics. The presence of both electron-donating (amino and methoxy) and electron-withdrawing (nitro and difluoromethyl) groups creates a polarized electronic structure that influences its reactivity. This property makes it particularly valuable in nucleophilic aromatic substitution reactions, which are fundamental in medicinal chemistry. Current trends in green chemistry have also sparked interest in developing more sustainable synthesis routes for this compound, addressing common search queries like "environmentally friendly synthesis of nitropyridine derivatives".

The pharmaceutical applications of 3-Amino-6-(difluoromethyl)-2-methoxy-4-nitropyridine are particularly promising. Recent studies have explored its potential as a precursor for kinase inhibitors, a class of compounds that have revolutionized cancer treatment. The difluoromethyl group in particular has become a hot topic in drug design, as evidenced by frequent searches for "fluorine in medicinal chemistry" and "difluoromethyl-containing drugs". This interest stems from fluorine's ability to modulate a compound's bioavailability, metabolic stability, and binding affinity - properties highly sought after in modern drug development.

In the agrochemical sector, 3-Amino-6-(difluoromethyl)-2-methoxy-4-nitropyridine has shown potential as an intermediate for novel crop protection agents. With increasing global concerns about food security and sustainable agriculture, researchers are actively investigating its derivatives for their potential fungicidal activity. The compound's structural features align well with current market demands for low-environmental-impact pesticides, a topic frequently searched in relation to "next-generation agrochemicals" and "eco-friendly pest control".

The synthesis and handling of 3-Amino-6-(difluoromethyl)-2-methoxy-4-nitropyridine require specialized knowledge in heterocyclic chemistry. Common laboratory questions often revolve around "purification methods for nitropyridine compounds" and "stability of amino-nitropyridines". The compound typically appears as a crystalline solid with moderate solubility in common organic solvents, properties that are crucial for its practical applications in both research and industrial settings.

Market analysis indicates growing interest in 3-Amino-6-(difluoromethyl)-2-methoxy-4-nitropyridine from both pharmaceutical and agrochemical companies. Patent filings related to its derivatives have increased significantly in recent years, particularly in areas addressing "drug-resistant pathogens" and "crop disease management". The global push for precision agriculture and targeted therapies has further amplified demand for specialized intermediates like this compound.

From a regulatory perspective, 3-Amino-6-(difluoromethyl)-2-methoxy-4-nitropyridine is subject to standard chemical handling protocols. Researchers frequently search for "safety data for nitropyridine compounds" and "handling fluorinated pyridines", emphasizing the need for proper personal protective equipment and ventilation when working with this material. While not classified as hazardous under normal handling conditions, proper laboratory practices should always be followed.

The future outlook for 3-Amino-6-(difluoromethyl)-2-methoxy-4-nitropyridine appears promising, particularly in light of current trends toward fragment-based drug discovery and rational agrochemical design. Its unique combination of functional groups makes it a valuable scaffold for developing compounds with tailored biological activities. As research continues to uncover new applications, this compound is likely to remain an important tool in both medicinal and agricultural chemistry.

For researchers interested in working with 3-Amino-6-(difluoromethyl)-2-methoxy-4-nitropyridine, understanding its structure-activity relationships is crucial. The strategic placement of its substituents offers multiple points for chemical modification, enabling the creation of diverse derivative libraries. This capability aligns perfectly with current high-throughput screening approaches and combinatorial chemistry methods that dominate modern drug and agrochemical discovery programs.

In conclusion, 3-Amino-6-(difluoromethyl)-2-methoxy-4-nitropyridine (CAS No. 1806822-18-3) represents an important nitropyridine derivative with significant potential across multiple industries. Its unique structural features and versatile reactivity profile make it particularly valuable in addressing current challenges in healthcare and agriculture. As scientific understanding of its properties and applications continues to grow, this compound is poised to play an increasingly important role in the development of innovative solutions to some of today's most pressing problems.